Cas no 918-04-7 (sodium 1-hydroxyethane-1-sulfonate)

• Product name: sodium 1-hydroxyethane-1-sulfonate
• CAS No: 918-04-7
• MF: C₂H₆NaO₄S
• MW: 149.12141084671
• CID: 807630
• PubChem ID: 23683752

sodium 1-hydroxyethane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,1-hydroxy-, sodium salt (1:1)
• Acetaldehyde sodium bisulfite
• sodium,1-hydroxyethanesulfonate
• 1-hydroxy-ethanesulfonic acid,monosodium salt
• acetaldehyde bisulfite,monosodium salt
• Acetaldehyde sodium sulfite
• acetaldehyde-sodium hydrogen sulfite
• Azetaldehydschwefligsauren natriums
• EINECS 213-037-4
• Ethanesulfonic acid,1-hydroxy-,monosodium salt
• Monosodium 1-hydroxyethanesulfonate
• potassium 1-hydroxyethane-1-sulfonate
• Sodium 1-hydroxyethanesulphonate
• Ethanesulfonic acid, 1-hydroxy-, monosodium salt (8CI, 9CI)
• Ethanesulfonic acid, 1-hydroxy-, sodium salt (6CI, 7CI)
• Acetaldehyde sodium bisulfite adduct
• Acetaldehyde-sodium bisulfite compound
• Sodium 1-hydroxyethanesulfonate
• sodium 1-hydroxyethane-1-sulfonate

• Inchi： 1S/C2H6O4S.Na/c1-2(3)7(4,5)6;/h2-3H,1H3,(H,4,5,6);
• InChI Key： KHDYBVQANLNECY-UHFFFAOYSA-N
• SMILES： [Na].O=S(C(C)O)(O)=O

Computed Properties

• Exact Mass: 147.98100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 85.81000
• LogP: -0.04930

Additional information on sodium 1-hydroxyethane-1-sulfonate

Comprehensive Guide to Sodium 1-Hydroxyethane-1-Sulfonate (CAS No. 918-04-7): Properties, Applications, and Industry Trends

Sodium 1-hydroxyethane-1-sulfonate (CAS No. 918-04-7) is a versatile organic compound widely recognized for its unique chemical properties and broad industrial applications. This sulfonate derivative, also referred to as hydroxyethanesulfonic acid sodium salt, has garnered significant attention in recent years due to its role in sustainable chemistry and eco-friendly formulations. Its molecular structure combines a sulfonate group with a hydroxyl moiety, making it highly soluble in water and reactive under specific conditions.

The compound’s CAS number 918-04-7 serves as a critical identifier in regulatory and safety documentation, ensuring precise classification across global supply chains. As industries increasingly prioritize green chemistry and biodegradable additives, sodium 1-hydroxyethane-1-sulfonate has emerged as a preferred alternative to traditional sulfonates in applications ranging from detergents to pharmaceuticals. Its low toxicity profile and compatibility with aqueous systems align with the growing demand for sustainable chemical solutions.

One of the most searched questions about sodium 1-hydroxyethane-1-sulfonate revolves around its synthesis and stability. The compound is typically produced through the sulfonation of ethylene oxide, followed by neutralization with sodium hydroxide. This process yields a stable, white crystalline powder with a high melting point, suitable for long-term storage. Researchers and manufacturers often explore its pH-buffering capacity and chelating properties, which are pivotal in formulations requiring controlled reactivity.

In the cosmetics and personal care industry, CAS 918-04-7 is valued for its mildness and ability to enhance the solubility of active ingredients. With consumers increasingly seeking clean-label products, this compound is frequently incorporated into shampoos, facial cleansers, and moisturizers as a gentle surfactant or stabilizer. Its compatibility with sensitive skin has made it a staple in dermatologically tested formulations, a trending topic in beauty forums and scientific discussions.

Another hotspot for sodium 1-hydroxyethane-1-sulfonate lies in its industrial applications, particularly in water treatment and textile processing. Its ability to sequester metal ions and prevent scale formation has positioned it as a key component in cooling tower treatments and dye-fixing agents. Environmental engineers frequently highlight its low bioaccumulation potential, a feature that aligns with stringent wastewater discharge regulations.

From a technical perspective, the compound’s thermodynamic properties and spectroscopic data are well-documented in scientific literature, making it a reliable reference for academic and industrial research. Recent studies have explored its potential in energy storage systems, where its ionic conductivity could benefit next-generation batteries. Such innovations underscore the compound’s adaptability to cutting-edge technologies.

As regulatory frameworks evolve, sodium 1-hydroxyethane-1-sulfonate continues to meet compliance standards such as REACH and FDA guidelines for specific uses. Its non-corrosive nature and high flash point further enhance its safety profile, addressing common concerns in material handling and transportation. These attributes are frequently cited in safety data sheets (SDS) and technical bulletins.

Looking ahead, the demand for CAS 918-04-7 is projected to grow, driven by its alignment with circular economy principles and green manufacturing. Industry analysts emphasize its role in reducing the environmental footprint of chemical processes, a priority for stakeholders across sectors. Whether as a biodegradable intermediate or a performance-enhancing additive, this compound exemplifies the intersection of functionality and sustainability.